Cas no 1367922-17-5 (2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide)
2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide
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- Inchi: 1S/C8H14O4S/c1-6(8(9)10)7-2-4-13(11,12)5-3-7/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key: NRXVDULJQIQPFE-UHFFFAOYSA-N
- SMILES: C(C1CCS(=O)(=O)CC1)(C)C(=O)O
2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783151-0.05g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 0.05g |
$647.0 | 2025-02-22 | |
| Enamine | EN300-783151-0.1g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 0.1g |
$678.0 | 2025-02-22 | |
| Enamine | EN300-783151-0.25g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 0.25g |
$708.0 | 2025-02-22 | |
| Enamine | EN300-783151-0.5g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 0.5g |
$739.0 | 2025-02-22 | |
| Enamine | EN300-783151-1.0g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 1.0g |
$770.0 | 2025-02-22 | |
| Enamine | EN300-783151-2.5g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 2.5g |
$1509.0 | 2025-02-22 | |
| Enamine | EN300-783151-5.0g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 5.0g |
$2235.0 | 2025-02-22 | |
| Enamine | EN300-783151-10.0g |
2-(1,1-dioxo-1lambda6-thian-4-yl)propanoic acid |
1367922-17-5 | 95.0% | 10.0g |
$3315.0 | 2025-02-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01103805-1g |
2-(1,1-Dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid |
1367922-17-5 | 95% | 1g |
¥3031.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01103805-5g |
2-(1,1-Dioxidotetrahydro-2H-thiopyran-4-yl)propanoic acid |
1367922-17-5 | 95% | 5g |
¥8785.0 | 2023-04-10 |
2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide
Comprehensive Overview of 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide (CAS No. 1367922-17-5)
2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide (CAS No. 1367922-17-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiopyran derivatives and is characterized by its tetrahydrothiopyran ring system with specific functional groups, including an acetic acid moiety and a methyl group. The compound's structure is further modified by the presence of two oxide groups at the 1,1 positions, which contribute to its chemical reactivity and biological activity.
The chemical formula of 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide is C8H10O4S, and it has a molecular weight of approximately 206.23 g/mol. This compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The synthesis process involves the formation of the thiopyran ring followed by the introduction of the acetic acid and methyl groups, and finally, the oxidation to form the 1,1-dioxide functionality.
In recent years, 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributing factor in various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage to cellular components. This dual action—anti-inflammatory and antioxidant—positions it as a valuable therapeutic agent in a wide range of medical conditions.
The pharmacokinetic properties of 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical development.
In the realm of drug discovery and development, 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide has shown promise as a lead compound for optimizing new therapeutic agents. Structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activity. These studies have led to the synthesis of several analogs with enhanced potency and selectivity. For instance, modifications to the acetic acid moiety or the introduction of additional functional groups have resulted in compounds with improved pharmacological profiles.
Clinical trials are currently underway to evaluate the safety and efficacy of 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific diseases.
In conclusion, 2H-Thiopyran-4-acetic acid, tetrahydro-α-methyl-, 1,1-dioxide (CAS No. 1367922-17-5) is a promising compound with diverse biological activities that make it an attractive target for pharmaceutical research and development. Its unique chemical structure and favorable pharmacological properties position it as a potential therapeutic agent for treating inflammatory diseases and conditions associated with oxidative stress. Ongoing research and clinical trials will continue to elucidate its full potential in medical applications.
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